Cas no 2229077-82-9 (tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate
• CAS No: 2229077-82-9
• MF: C₁₄H₂₅N₃O₂S
• MW: 299.432202100754
• CID: 6550993
• PubChem ID: 165829166
• Update Time: 2025-09-27

tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate
• tert-butyl N-{1-amino-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]propan-2-yl}carbamate
• EN300-1881996
• 2229077-82-9

• Inchi： 1S/C14H25N3O2S/c1-9(2)12-16-11(8-20-12)6-10(7-15)17-13(18)19-14(3,4)5/h8-10H,6-7,15H2,1-5H3,(H,17,18)
• InChI Key： CEXFGACDBIWSCQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CN)NC(=O)OC(C)(C)C)N=C1C(C)C

Computed Properties

• Exact Mass: 299.16674822g/mol
• Monoisotopic Mass: 299.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate

Introduction to tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate (CAS No. 2229077-82-9)

The compound tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate, identified by its CAS number 2229077-82-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular structure of this compound incorporates several key functional groups, including a thiazole ring and an amino group, which are well-documented for their roles in modulating various biological pathways.

In recent years, the exploration of thiazole derivatives has expanded dramatically, driven by their versatility in drug design. The presence of the 1-amino group and the propan-2-yl substituent on the thiazole core enhances the compound's reactivity and binding affinity, making it a promising candidate for further investigation. The carbamate moiety at the tert-butyl position not only contributes to the overall stability of the molecule but also influences its solubility and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Studies have suggested that thiazole derivatives can interact with specific enzymes and receptors involved in neurodegenerative diseases. The 1-amino group and the propan-2-yl side chain are particularly critical in these interactions, as they can form hydrogen bonds and hydrophobic interactions with target proteins. This has led to increased interest in developing novel thiazole-based drugs that could offer therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's structural features make it an attractive scaffold for medicinal chemists. The thiazole ring is a well-known pharmacophore found in numerous FDA-approved drugs, including antifungals, antibacterials, and anti-inflammatory agents. By modifying the substituents around the thiazole core, researchers can fine-tune the biological activity of the molecule. For instance, the introduction of a propan-2-yl group at the 3-position of the thiazole ring has been shown to enhance binding affinity to certain enzymes, making it a valuable modification for drug development.

Recent computational studies have further highlighted the potential of this compound. Molecular docking simulations have demonstrated that it can effectively bind to various targets relevant to neurological disorders. The amino group at position 1 and the propan-2-yl substituent at position 3 are particularly important in these interactions, as they can form stable hydrogen bonds with key residues on the target protein. These findings provide strong evidence for the compound's potential as a lead molecule in drug discovery efforts.

The synthesis of tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylpropan-2-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiazole ring is typically achieved through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization with the amino group and propan-2-yl substituent further refines the molecular structure. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In terms of pharmacological activity, preliminary in vitro studies have shown promising results. The compound exhibits inhibitory effects on certain enzymes associated with neurological disorders, suggesting its potential as a therapeutic agent. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy. Clinical trials are essential for evaluating the therapeutic potential of compounds like this one. While no clinical trials have been conducted on tert-butyl N-{1-amino-3-2-(propan-2-yl)-1,3-thiazol-4-ylylpropan}-2-y/carbamate, preclinical studies provide valuable insights into its biological activity and potential side effects. These studies help researchers identify optimal dosages and assess toxicity profiles before moving to human trials.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for researchers studying enzyme inhibition and receptor binding mechanisms. By understanding how this molecule interacts with biological targets, scientists can gain insights into disease pathways and develop more effective treatments. The structural diversity inherent in thiazole derivatives makes them particularly useful for such exploratory studies.

As research in pharmaceutical chemistry continues to evolve, compounds like tert-butyl N-{1-amino--{3--{2--(propa--{n--2--y)}--{1--{3--thiazo}}--{4}}--y}--{carbamo}}--{buty}l}carbamate (CAS No.--2229077--82--9) will play an increasingly important role in drug discovery efforts. Their unique structural features and promising biological activities make them attractive candidates for further investigation. With continued research and development, these compounds may contribute significantly to advancements in medicine and improve patient outcomes worldwide.